Cas no 1708370-67-5 (1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine)

• Product Name: 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine
• CAS No: 1708370-67-5
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5171749
• Update Time: 2025-05-21

1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine
• 3-Pyrrolidinamine, 1-(2-cyclopropyl-5,6-dimethyl-4-pyrimidinyl)-
• 1-(2-Cyclopropyl-5,6-dimethylpyrimidin-4-yl)pyrrolidin-3-amine

• Inchi： 1S/C13H20N4/c1-8-9(2)15-12(10-3-4-10)16-13(8)17-6-5-11(14)7-17/h10-11H,3-7,14H2,1-2H3
• InChI Key： QULLAIXYHOPNAZ-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=C(C)N=C(C3CC3)N=2)CCC(N)C1

Additional information on 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine

Professional Introduction to Compound with CAS No 1708370-67-5 and Product Name: 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine

The compound with the CAS number 1708370-67-5 and the product name 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates a pyrimidine core, which is a well-established scaffold in medicinal chemistry, known for its role in various biological processes and drug development.

In recent years, the exploration of pyrimidine derivatives has been extensively studied for their pharmacological properties. The presence of a 2-cyclopropyl substituent and 5,6-dimethyl groups on the pyrimidine ring introduces specific steric and electronic characteristics that can influence the compound's interaction with biological targets. This structural motif has been strategically designed to enhance binding affinity and selectivity, which are critical factors in drug design.

The pyrrolidin-3-ylamine moiety appended to the pyrimidine core further enriches the compound's pharmacophoric properties. Pyrrolidine rings are known for their versatility in drug design, often contributing to improved solubility, metabolic stability, and bioavailability. The amine group at the 3-position of the pyrrolidine ring provides a site for further functionalization, enabling the development of more complex derivatives with tailored biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. The combination of a pyrimidine and pyrrolidine scaffold offers a promising platform for developing novel agents targeting multiple diseases. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The 2-cyclopropyl group, in particular, has been identified as a key feature that enhances binding to certain protein targets, improving overall efficacy.

One of the most compelling aspects of this compound is its potential in oncology research. The structural features present in 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine align well with known pharmacophores responsible for kinase inhibition. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. By targeting these enzymes, compounds like this have the potential to modulate disease progression and improve patient outcomes.

Moreover, the 5,6-dimethyl substituents on the pyrimidine ring contribute to steric hindrance, which can be advantageous in preventing off-target interactions. This specificity is crucial for minimizing side effects and enhancing therapeutic index. The compound's design reflects a deep understanding of structure-activity relationships (SAR), a cornerstone of modern drug discovery.

Advances in computational chemistry have further accelerated the development of such compounds. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By leveraging these tools, scientists can optimize the scaffold of 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine to achieve higher potency and selectivity. Such computational approaches are integral to modern pharmaceutical research, enabling faster and more efficient development pipelines.

In addition to oncology applications, this compound has shown potential in other therapeutic areas. For example, its structural features may be relevant in developing treatments for inflammatory diseases or infectious disorders. The amine group at the 3-position of the pyrrolidine ring provides a versatile handle for further derivatization, allowing researchers to explore multiple biological pathways.

The synthesis of 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of complex functional groups while maintaining overall chemical stability requires meticulous planning and execution. Advances in synthetic methodologies have made it possible to construct such intricate molecules with greater ease than ever before.

As research continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge chemical biology techniques with traditional pharmacological approaches will further enhance our ability to develop effective treatments. The study of 1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine exemplifies this interdisciplinary approach and highlights the potential for future discoveries.

The compound's potential extends beyond its primary therapeutic applications; it also serves as a valuable tool for academic research. By studying its interactions with biological targets at a molecular level, scientists can gain insights into disease mechanisms and develop new therapeutic strategies. Such fundamental research is essential for advancing our understanding of human health and disease.

In conclusion,1-(2-Cyclopropyl-5,6-dimethyl-pyrimidin-4-ylyl)-pyrrolidin]-3-yiamine (CAS No 1708370_67_5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further development. As research progresses，this compound will continue to be studied for its pharmacological properties，contributing to advancements across multiple therapeutic areas。